molecular formula C8H18N2 B8762696 4-Amino-3,3,5-trimethylpiperidine

4-Amino-3,3,5-trimethylpiperidine

Cat. No. B8762696
M. Wt: 142.24 g/mol
InChI Key: CMNKORJUGMNSRJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Amino-3,3,5-trimethylpiperidine is a useful research compound. Its molecular formula is C8H18N2 and its molecular weight is 142.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Amino-3,3,5-trimethylpiperidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Amino-3,3,5-trimethylpiperidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C8H18N2

Molecular Weight

142.24 g/mol

IUPAC Name

3,3,5-trimethylpiperidin-4-amine

InChI

InChI=1S/C8H18N2/c1-6-4-10-5-8(2,3)7(6)9/h6-7,10H,4-5,9H2,1-3H3

InChI Key

CMNKORJUGMNSRJ-UHFFFAOYSA-N

Canonical SMILES

CC1CNCC(C1N)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ammonium acetate (2.5 g, 32.46 mmol) was added to the stirred solution of 3,3,5-trimethyl-4-piperidone (0.8 g, 5.67 mmol) in methanol (20 ml) and stirring was continued for 3 hr at ambient temperature. The resulting mixture was cooled at 0° C. and sodium cyanoborohydride (0.25 g, 3.96 mmol) was added to it. Cooling was removed after 10 min. and resulting mixture was stirred for 6 hr at ambient temperature. The reaction mixture was concentrated to dryness, triturated with water, acidified with conc. HCl (pH 3˜4) and extracted with ethyl acetate to remove impurities. The aqueous layer, was basified with 1 M sodium hydroxide solution (pH 10) and extracted with ethyl acetate. Ethyl acetate extract was dried (Na2SO4) and concentrated to dryness to furnish 4-amino-3,3,5-trimethylpiperidine. Yield 0.45 g (54%), C8H18N2, m/z 143 (M+1).
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
0.8 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
0.25 g
Type
reactant
Reaction Step Two

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